Cas no 2171143-43-2 ((2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171143-43-2
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 5999731
• PubChem ID: 165534204
• Update Time: 2025-05-30

(2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• (2S)-3-(dimethylamino)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2171143-43-2
• EN300-1573614

• Inchi： 1S/C24H29N3O5/c1-4-20(22(28)25-21(23(29)30)13-27(2)3)26-24(31)32-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-21H,4,13-14H2,1-3H3,(H,25,28)(H,26,31)(H,29,30)/t20-,21-/m0/s1
• InChI Key： AAEQHUCIDVSESX-SFTDATJTSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)CN(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Recent Advances in the Study of (2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171143-43-2)

In recent years, the compound (2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171143-43-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and functional groups, has shown promise in various applications, including drug discovery, peptide synthesis, and targeted therapy. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the dimethylamino moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that leverages microwave-assisted organic synthesis (MAOS) to reduce reaction times and improve purity. The study reported a yield of over 85% under optimized conditions, highlighting the efficiency of this approach. Additionally, the compound's stability under various pH conditions was investigated, revealing its robustness in both acidic and neutral environments, which is critical for its application in drug formulation.

Another area of active research is the application of (2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for its orthogonality and ease of removal under mild conditions. A 2022 study in Organic & Biomolecular Chemistry demonstrated the compound's utility as a building block for the synthesis of complex peptides with potential therapeutic applications. The researchers successfully incorporated the compound into a peptide sequence targeting G-protein-coupled receptors (GPCRs), showcasing its compatibility with standard SPPS protocols.

Beyond its synthetic utility, the biological activity of this compound has also been explored. Preliminary in vitro studies have indicated that derivatives of (2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2023 preprint on bioRxiv reported that these derivatives could potentially serve as lead compounds for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

In conclusion, (2S)-3-(dimethylamino)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171143-43-2) represents a multifaceted molecule with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, application in peptide chemistry, and preliminary biological activity studies underscore its importance as a valuable tool and potential therapeutic agent. Future research should focus on expanding its applications, optimizing its biological activity, and exploring its mechanism of action in greater detail.